Cas no 1805461-96-4 (4-Chloro-3-iodo-2-nitropyridine)

• Product Name: 4-Chloro-3-iodo-2-nitropyridine
• CAS No: 1805461-96-4
• MF: C₅H₂ClIN₂O₂
• MW: 284.43905210495
• CID: 4927915
• Update Time: 2025-10-28

4-Chloro-3-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-iodo-2-nitropyridine
• 4-Chloro-3-iodo-2-nitropyridine

• Inchi： 1S/C5H2ClIN2O2/c6-3-1-2-8-5(4(3)7)9(10)11/h1-2H
• InChI Key： OKHJREVVHSDICV-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-3-iodo-2-nitropyridine

4-Chloro-3-Iodo-2-Nitropyridine: A Comprehensive Overview

4-Chloro-3-iodo-2-nitropyridine is a highly specialized organic compound with the CAS number 1805461-96-4. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their unique electronic properties and versatile applications. The molecule features a pyridine ring with three substituents: a chlorine atom at position 4, an iodine atom at position 3, and a nitro group at position 2. These substituents impart distinct chemical reactivity and physical properties to the compound, making it a valuable tool in various research and industrial applications.

The synthesis of 4-chloro-3-iodo-2-nitropyridine typically involves multi-step organic reactions, often starting from pyridine or its derivatives. The introduction of the nitro group is a critical step, as it significantly influences the electronic structure of the molecule. Recent advancements in nitration techniques have enabled higher yields and better control over the substitution pattern, which is essential for producing this compound with high purity. Researchers have also explored alternative synthetic pathways, such as using microwave-assisted synthesis or catalytic methods, to optimize the production process.

One of the most notable applications of 4-chloro-3-iodo-2-nitropyridine is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating cancer, inflammation, and infectious diseases. The nitro group acts as an electron-withdrawing substituent, enhancing the reactivity of the pyridine ring and enabling further functionalization. For instance, recent studies have demonstrated its utility in constructing heterocyclic frameworks that exhibit potent anti-proliferative activity against cancer cells.

In addition to its role in drug discovery, 4-chloro-3-iodo-2-nitropyridine has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron-deficient acceptor material, facilitating charge transfer processes in organic semiconductors. Recent findings suggest that incorporating this compound into polymer blends can significantly improve device performance by enhancing charge carrier mobility.

The toxicity and environmental impact of 4-chloro-3-iodo-2-nitropyridine have also been subjects of recent research. Studies indicate that while the compound exhibits moderate cytotoxicity against certain cell lines, its environmental persistence is relatively low due to its susceptibility to photodegradation and microbial metabolism. These findings are crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

Looking ahead, 4-chloro-3-iodo-2-nitropyridine holds immense potential for further exploration in both academic and industrial settings. Its structural versatility and reactivity make it an attractive candidate for developing novel materials and therapeutic agents. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing modern chemistry.